1-Oxo-1,2-dihydroisoquinoline-6-carbaldehyde
Overview
Description
1-Oxo-1,2-dihydroisoquinoline-6-carbaldehyde (ODIQC) is a compound that has gained significant attention in scientific research due to its unique characteristics and potential applications. It belongs to the category of heterocyclic organic compounds . The molecular formula of ODIQC is C10H7NO2 and it has a molecular weight of 173.17 g/mol .
Molecular Structure Analysis
The molecular structure of 1-Oxo-1,2-dihydroisoquinoline-6-carbaldehyde consists of a heterocyclic isoquinoline ring with an oxo group at the 1-position and a carbaldehyde group at the 6-position. The InChI code for the compound is 1S/C10H7NO2/c12-6-8-3-1-2-7-4-5-11-10(13)9(7)8/h1-6H,(H,11,13) .Scientific Research Applications
Antitumor Agents
- Scientific Field : Medicinal Chemistry
- Application Summary : Compounds containing the isoquinolinone templates have been used as antitumor agents that inhibit eukaryotic protein synthesis at the ribosomal level .
Inhibitors of Topoisomerase I
- Scientific Field : Medicinal Chemistry
- Application Summary : Isoquinolinone derivatives have been used as inhibitors of topoisomerase I .
Orally Active Inhibitors of Lck Kinase
- Scientific Field : Medicinal Chemistry
- Application Summary : Isoquinolinone derivatives have been used as orally active inhibitors of Lck kinase .
PTP1B Inhibitors for Treating Diabetes and Obesity
- Scientific Field : Medicinal Chemistry
- Application Summary : 1,2-Dihyroisoquinoline derivatives have been used as PTP1B inhibitors to treat diabetes and obesity .
Synthesis of Novel Scaffolds
- Scientific Field : Organic Chemistry
- Application Summary : The Ugi reaction combined with the ring opening reaction of furans has been developed for the synthesis of novel isoquinolinone and 1,2-dihydroisoquinoline scaffolds . The derivatives with an unsaturated carbonyl moiety may open up many opportunities for further functionalizations .
C(1)-Functionalization of Tetrahydroisoquinolines
- Scientific Field : Organic Chemistry
- Application Summary : Various multicomponent reactions for the C(1)-functionalization of 1,2,3,4-tetrahydroisoquinolines have been developed . In particular, reactions involving isomerization of the iminium intermediate (exo/endo isomerization) are highlighted .
Synthesis of Novel Isoquinolinones and 1,2-Dihydroisoquinolines with an Unsaturated Carbonyl Group
- Scientific Field : Organic Chemistry
- Application Summary : The Ugi reaction combined with the ring opening reaction of furans has been developed for the synthesis of novel isoquinolinone and 1,2-dihydroisoquinoline scaffolds with an unsaturated carbonyl group . These derivatives may open up many opportunities for further functionalizations .
C(1)-Functionalization of 1,2,3,4-Tetrahydroisoquinolines
Safety And Hazards
properties
IUPAC Name |
1-oxo-2H-isoquinoline-6-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO2/c12-6-7-1-2-9-8(5-7)3-4-11-10(9)13/h1-6H,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWCONIZGDSZDBD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CNC2=O)C=C1C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40653978 |
Source
|
| Record name | 1-Oxo-1,2-dihydroisoquinoline-6-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40653978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Oxo-1,2-dihydroisoquinoline-6-carbaldehyde | |
CAS RN |
1150618-26-0 |
Source
|
| Record name | 1-Oxo-1,2-dihydroisoquinoline-6-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40653978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Amino-1-benzo[1,3]dioxol-5-yl-1H-pyrazole-4-carbonitrile](/img/structure/B1388077.png)
![(1S,2S)-1-{[(tert-Butoxy)carbonyl]amino}-2-(trifluoromethyl)cyclopropane-1-carboxylic acid](/img/structure/B1388084.png)
![[4-Chloro-3-(trifluoromethyl)phenyl]ethylamine](/img/structure/B1388090.png)
